Cas no 1158446-46-8 (3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride)

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride is a chemically synthesized compound featuring a phenol group linked to a piperidine moiety via a methylene bridge, with the piperidine nitrogen further substituted by an amino group. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. This intermediate is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential CNS-targeting agents, due to its structural versatility. The presence of both amino and hydroxyl functional groups allows for further derivatization, facilitating its use in drug discovery and optimization. High-purity grades ensure reliable performance in research and synthesis workflows.
3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride structure
1158446-46-8 structure
Product Name:3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride
CAS No:1158446-46-8
MF:C12H20Cl2N2O
MW:279.206001281738
MDL:MFCD18483491
CID:4574018
Update Time:2025-06-08

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-AMINO-1-PIPERIDINYL)METHYL]PHENOL DIHYDROCHLORIDE
    • 3-[(3-aminopiperidin-1-yl)methyl]phenol;dihydrochloride
    • 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride
    • MDL: MFCD18483491
    • Inchi: 1S/C12H18N2O.2ClH/c13-11-4-2-6-14(9-11)8-10-3-1-5-12(15)7-10;;/h1,3,5,7,11,15H,2,4,6,8-9,13H2;2*1H
    • InChI Key: HXMPQJUWZQAXEO-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC1=CC=CC(=C1)CN1CCCC(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Topological Polar Surface Area: 49.5

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride Pricemore >>

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Additional information on 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride

Comprehensive Overview of 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8)

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 3-APMP dihydrochloride, features a phenol core modified with a 3-amino-piperidine moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies, aligning with current trends in precision medicine.

The molecular structure of 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride includes a piperidine ring, a common pharmacophore in bioactive molecules, which enhances its binding affinity to biological targets. Its dihydrochloride salt form improves solubility, a critical factor for in vitro and in vivo assays. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in diseases like Parkinson's and depression. This aligns with frequent search queries such as "GPCR-targeted compounds" and "CNS drug intermediates."

From a synthetic chemistry perspective, CAS No. 1158446-46-8 is valued for its high purity and stability under standard laboratory conditions. Analytical techniques like HPLC and mass spectrometry confirm its consistency, addressing common user concerns about compound quality. Its application in high-throughput screening (HTS) platforms is another area of interest, as pharmaceutical companies seek efficient ways to identify novel drug candidates. Keywords like "HTS-compatible scaffolds" and "piperidine derivatives in drug design" reflect this demand.

Beyond pharmaceuticals, 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride has potential in bioconjugation and probe development for diagnostic imaging. Researchers exploring "fluorescent probes for cellular imaging" or "targeted drug delivery systems" often encounter this compound due to its amine-reactive sites. The dihydrochloride form also ensures compatibility with aqueous buffers, a frequent requirement in biochemical assays.

In summary, 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8) bridges multiple disciplines, from medicinal chemistry to molecular biology. Its adaptability to current research trends—such as personalized medicine and AI-driven drug discovery—ensures its relevance in scientific literature and industrial applications. As the demand for specialized intermediates grows, this compound remains a key player in advancing therapeutic innovations.

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